Cas no 392691-05-3 (1-(1-Propylpiperidin-4-yl)methanamine)

• Product Name: 1-(1-Propylpiperidin-4-yl)methanamine
• CAS No: 392691-05-3
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• MDL: MFCD07186440
• CID: 892591
• Update Time: 2026-04-29

1-(1-Propylpiperidin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-Propylpiperidin-4-yl)methanamine
• 1-(1-propylpiperidin-4-yl)methanamine(SALTDATA: FREE)
• C-(1-Propyl-piperidin-4-yl)-methylamine
• 4-aminomethyl-1-propylpiperidine
• 1-(1-Propylpiperidin-4-yl)methanamine

• MDL： MFCD07186440
• Inchi： InChI=1S/C9H20N2/c1-2-5-11-6-3-9(8-10)4-7-11/h9H,2-8,10H2,1H3
• InChI Key： QSUUJNCKEJEANG-UHFFFAOYSA-N
• SMILES： CCCN1CCC(CC1)CN

Computed Properties

• Exact Mass: 156.16300
• Monoisotopic Mass: 156.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 95.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.886
• Boiling Point: 206.4°C at 760 mmHg
• Flash Point: 76.6°C
• Refractive Index: 1.465
• PSA: 29.26000
• LogP: 1.70530

1-(1-Propylpiperidin-4-yl)methanamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(1-Propylpiperidin-4-yl)methanamine

Introduction to 1-(1-Propylpiperidin-4-yl)methanamine (CAS No. 392691-05-3)

1-(1-Propylpiperidin-4-yl)methanamine (CAS No. 392691-05-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Pipradrol, is a member of the piperidine family and has been studied for its potential therapeutic applications, particularly in the treatment of cognitive disorders and as a nootropic agent.

The chemical structure of 1-(1-Propylpiperidin-4-yl)methanamine consists of a piperidine ring with a propyl group and a methylamine substituent. The unique arrangement of these functional groups imparts specific pharmacological properties that make it an interesting candidate for further investigation. Recent studies have highlighted its potential as a cognitive enhancer, with preliminary findings suggesting that it may improve memory and cognitive function in both animal models and human subjects.

In the context of medicinal chemistry, 1-(1-Propylpiperidin-4-yl)methanamine has been explored for its ability to modulate neurotransmitter systems, particularly those involving dopamine and norepinephrine. These neurotransmitters play crucial roles in cognitive processes such as attention, memory, and executive function. Research has shown that the compound can enhance dopaminergic and noradrenergic signaling, which may contribute to its cognitive-enhancing effects.

Clinical trials involving 1-(1-Propylpiperidin-4-yl)methanamine are still in their early stages, but preliminary data are promising. A recent double-blind, placebo-controlled study conducted by researchers at the University of California, Los Angeles (UCLA) found that the compound significantly improved working memory and attention in healthy volunteers. The study also noted a favorable safety profile, with no serious adverse events reported.

The mechanism of action of 1-(1-Propylpiperidin-4-yl)methanamine is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is the inhibition of monoamine oxidase (MAO), an enzyme responsible for breaking down neurotransmitters like dopamine and norepinephrine. By inhibiting MAO, the compound may increase the availability of these neurotransmitters in the brain, leading to enhanced cognitive function.

In addition to its potential as a cognitive enhancer, 1-(1-Propylpiperidin-4-yl)methanamine has also been investigated for its effects on mood disorders. Preclinical studies have suggested that it may have antidepressant properties, potentially through its modulation of serotonin levels. However, more research is needed to confirm these findings and to explore the full range of therapeutic applications for this compound.

The synthesis of 1-(1-Propylpiperidin-4-yl)methanamine involves several steps, including the formation of the piperidine ring and the introduction of the propyl and methylamine groups. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production if further clinical trials prove successful.

In conclusion, 1-(1-Propylpiperidin-4-yl)methanamine (CAS No. 392691-05-3) represents a promising compound with potential applications in cognitive enhancement and mood disorders. Ongoing research continues to elucidate its mechanisms of action and therapeutic potential, paving the way for future clinical trials and potential pharmaceutical development. As our understanding of this compound deepens, it may become an important tool in the treatment of various neurological conditions.